Butyl 4-aminobenzoate

• CAS No.: 94-25-7
• Product Name: Butyl 4-aminobenzoate
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24g/mol
• IUPAC Name: butyl 4-aminobenzoate
• Standard InChI: InChI=1S/C11H15NO2/c1-2-3-8-14-11(13)9-4-6-10(12)7-5-9/h4-7H,2-3,8,12H2,1H3
• Standard InChIKey: IUWVALYLNVXWKX-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC=C(C=C1)N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)N
• Appearance: N-butyl-p-aminobenzoate is a yellow powder. Insoluble in water. (NTP, 1992)
• Boiling Point: 343 to 345 °F at 8 mm Hg (NTP, 1992); 173.5 ºC; 173-174 °C @ 8 mm Hg
• Colorform: Crystals from alc; White powder; White, amorphous powde
• Melting Point: 136 °F (NTP, 1992); 58 ºC; 58.0 °C; 58 °C
• Physical Description: N-butyl-p-aminobenzoate is a yellow powder. Insoluble in water. (NTP, 1992)
• Description: Butamben is an amino acid ester resulting from the formal condensation of the carboxy group of 4-aminobenzoic acid with the hydroxy group of butan-1-ol. Its local anaesthetic properties have been used for surface anaesthesia of the skin and mucous membranes, and for relief of pain and itching associated with some anorectal disorders. It has a role as a local anaesthetic. It is a benzoate ester, a substituted aniline, an amino acid ester and a primary amino compound. It derives from a 4-aminobenzoic acid and a butan-1-ol. It is a conjugate base of a butamben(1+).; N-butyl-p-aminobenzoate is a yellow powder. Insoluble in water. (NTP, 1992); Butamben is a local anesthetic in the form of n-butyl-p-aminobenzoate. Its structure corresponds to the standard molecule of a hydrophilic and hydrophobic domain separated by an intermediate ester found in most of the local anesthetics. Due to its very low water solubility, butamben was considered of low usability as it is only suitable to be used as a topical anesthesia. This belief changed with the introduction of epidural suspensions of butamben. All butamben-containing products were removed from the market under the belief that it is unsafe or ineffective.
• Solubility: Insoluble (NTP, 1992); 140 mg/L; 0.00 M; 1 g dissolves in about 7 liters water; Sol in dil acids, alc, chloroform, ether, and fatty oils.; Soluble in dilute acids, alcohol, chloroform, ether, and fatty oils.; Soluble in thanol, ethyl ether, and benzene.; In water, 3.35X10+2 mg/l @ 25 °C
• Synonyms: utamben; butamben picrate; butanylcaine; Butesin; butyl aminobenzoate; butylcaine; N-butyl-p-aminobenzoate; zyljectin
• PubChem Compound: 2482
• Last Modified: Nov 12 2021